3-Bromo-2-chloro-5-methylphenol

• IUPAC Name: 3-bromo-2-chloro-5-methylphenol
• InChI: InChI=1S/C7H6BrClO/c1-4-2-5(8)7(9)6(10)3-4/h2-3,10H,1H3
• InChI Key: ZDCVJVKRKVDUOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Br)Cl)O
• Molecular Formula: C7H6BrClO
• Molecular Weight: 221.48 g/mol

Description

3-Bromo-2-chloro-5-methylphenol is a chemical compound with the molecular formula C7H6BrClO. It has a molecular weight of 221.48. It is a solid at room temperature and is typically stored at temperatures between 2-8°C.

Molecular Structure Analysis

The molecular structure of this compound consists of a phenol ring with bromine, chlorine, and a methyl group attached. The InChI code for this compound is 1S/C7H6BrClO/c1-4-2-5(8)7(9)6(10)3-4/h2-3,10H,1H3.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 221.48. The compound is typically stored at temperatures between 2-8°C.

Safety and Hazards

3-Bromo-2-chloro-5-methylphenol is classified under the GHS07 hazard class. The compound has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment.

Mechanism of Action

Target of Action

Phenolic compounds, in general, are known to interact with various biological targets, including enzymes and cell membranes, due to their ability to form hydrogen bonds .

Mode of Action

The compound’s structure, which includes a bromine atom at the 3rd position, a chlorine atom at the 2nd position, and a methyl group at the 5th position on a benzene ring, suggests potential for interesting chemical interactions. These could include electrophilic aromatic substitution reactions with strong electrophiles.

Biochemical Pathways

Phenolic compounds can influence various biochemical pathways due to their antioxidant properties .

Pharmacokinetics

As a phenolic compound, it is expected to have good solubility in water, which could influence its bioavailability .

Result of Action

Phenolic compounds are generally known for their antioxidant activity, which can protect cells from damage by reactive oxygen species .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 3-Bromo-2-chloro-5-methylphenol . For instance, the compound’s stability could be affected by temperature and pH . Additionally, its efficacy could be influenced by the presence of other substances in the environment .

Biochemical Analysis

Biochemical Properties

The presence of halogens (bromine and chlorine) and a methyl group in its structure suggests that it could participate in various biochemical reactions. The compound could potentially interact with various enzymes, proteins, and other biomolecules, but specific interactions have not been reported.

Molecular Mechanism

It could potentially exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Temporal Effects in Laboratory Settings

Information on the compound’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies is currently unavailable .

Dosage Effects in Animal Models

The effects of different dosages of 3-Bromo-2-chloro-5-methylphenol in animal models have not been reported in the scientific literature. Therefore, information on any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses, is currently unavailable .

Transport and Distribution

The compound could potentially interact with various transporters or binding proteins and could also influence its localization or accumulation within cells .